3-Methyl-6-nitrobenzoic acid
3-Methyl-6-nitrobenzoic acid
Crystals or very light yellow solid. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
3113-72-2
VCID:
VC0147198
InChI:
InChI=1S/C8H7NO4/c1-5-2-3-7(9(12)13)6(4-5)8(10)11/h2-4H,1H3,(H,10,11)
SMILES:
CC1=CC(=C(C=C1)[N+](=O)[O-])C(=O)O
Molecular Formula:
C8H7NO4
Molecular Weight:
181.15 g/mol
3-Methyl-6-nitrobenzoic acid
CAS No.: 3113-72-2
Reference Standards
VCID: VC0147198
Molecular Formula: C8H7NO4
Molecular Weight: 181.15 g/mol
| CAS No. | 3113-72-2 |
|---|---|
| Product Name | 3-Methyl-6-nitrobenzoic acid |
| Molecular Formula | C8H7NO4 |
| Molecular Weight | 181.15 g/mol |
| IUPAC Name | 5-methyl-2-nitrobenzoic acid |
| Standard InChI | InChI=1S/C8H7NO4/c1-5-2-3-7(9(12)13)6(4-5)8(10)11/h2-4H,1H3,(H,10,11) |
| Standard InChIKey | QRRSIFNWHCKMSW-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1)[N+](=O)[O-])C(=O)O |
| Canonical SMILES | CC1=CC(=C(C=C1)[N+](=O)[O-])C(=O)O |
| Melting Point | 273 to 277 °F (NTP, 1992) |
| Physical Description | Crystals or very light yellow solid. (NTP, 1992) |
| Description | Crystals or very light yellow solid. (NTP, 1992) |
| Solubility | less than 1 mg/mL at 70° F (NTP, 1992) |
| Synonyms | 5-Methyl-2-nitro benzoic acid |
| PubChem Compound | 18371 |
| Last Modified | Nov 11 2021 |
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